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molecular formula C13H17BrO B7815352 1-Bromo-4-(cyclohexylmethoxy)benzene

1-Bromo-4-(cyclohexylmethoxy)benzene

Cat. No. B7815352
M. Wt: 269.18 g/mol
InChI Key: DJWCULALGFTGMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08101650B2

Procedure details

To a solution of 4-bromophenol (6.0 g, 34.7 mmol), cyclohexylmethylphenol (4.3 ml, 34.7 mmol) and triphenylphosphine (9.1 g, 34.7 mmol) in tetrahydrofuran (100 ml) was added slowly a 40% solution of diethyl azodicarboxylate in toluene (15.1 ml, 34.7 mmol) in portions at 0° C. with stirring, and then the resulting mixture was stirred at room temperature for 3 hours. After stirring, the reaction mixture was evaporated in vacuo, and hexane was added to the residue. After filtration, the filtrate was evaporated in vacuo once again, and the residue was purified by chromatography on a silica gel column using a mixed solvent of ethyl acetate and hexane (1:20) as the eluent to afford 1-bromo-4-(cyclohexylmethoxy)benzene (5.1 g, yield: 54%).
Name
4-bromophenol
Quantity
6 g
Type
reactant
Reaction Step One
Name
cyclohexylmethylphenol
Quantity
4.3 mL
Type
reactant
Reaction Step One
Name
triphenylphosphine
Quantity
9.1 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
diethyl azodicarboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
toluene
Quantity
15.1 mL
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Reaction Step One
Name
1-bromo-4-(cyclohexylmethoxy)benzene
Yield
54%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][CH:3]=1.[CH:9]1([CH2:15]C2C=CC=CC=2O)[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.N(C(OCC)=O)=NC(OCC)=O.C1(C)C=CC=CC=1>O1CCCC1>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([O:8][CH2:15][CH:9]2[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]2)=[CH:4][CH:3]=1

Inputs

Step One
Name
4-bromophenol
Quantity
6 g
Type
reactant
Smiles
BrC1=CC=C(C=C1)O
Name
cyclohexylmethylphenol
Quantity
4.3 mL
Type
reactant
Smiles
C1(CCCCC1)CC1=C(C=CC=C1)O
Name
triphenylphosphine
Quantity
9.1 g
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
diethyl azodicarboxylate
Quantity
0 (± 1) mol
Type
reactant
Smiles
N(=NC(=O)OCC)C(=O)OCC
Name
toluene
Quantity
15.1 mL
Type
reactant
Smiles
C1(=CC=CC=C1)C
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the resulting mixture was stirred at room temperature for 3 hours
Duration
3 h
STIRRING
Type
STIRRING
Details
After stirring
CUSTOM
Type
CUSTOM
Details
the reaction mixture was evaporated in vacuo, and hexane
ADDITION
Type
ADDITION
Details
was added to the residue
FILTRATION
Type
FILTRATION
Details
After filtration
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated in vacuo once again
CUSTOM
Type
CUSTOM
Details
the residue was purified by chromatography on a silica gel column

Outcomes

Product
Name
1-bromo-4-(cyclohexylmethoxy)benzene
Type
product
Smiles
BrC1=CC=C(C=C1)OCC1CCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 5.1 g
YIELD: PERCENTYIELD 54%
YIELD: CALCULATEDPERCENTYIELD 54.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.